Cas no 2310206-16-5 (2-(4-fluorophenyl)sulfanyl-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one)

• Product Name: 2-(4-fluorophenyl)sulfanyl-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one
• CAS No: 2310206-16-5
• MF: C₁₈H₂₀FN₃OS
• MW: 345.434306144714
• CID: 5340185
• Update Time: 2025-07-16

2-(4-fluorophenyl)sulfanyl-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-((4-fluorophenyl)thio)ethan-1-one
• 2-(4-fluorophenyl)sulfanyl-1-(3-pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• 2-(4-fluorophenyl)sulfanyl-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one

• Inchi： 1S/C18H20FN3OS/c19-13-2-6-17(7-3-13)24-12-18(23)22-14-4-5-15(22)11-16(10-14)21-9-1-8-20-21/h1-3,6-9,14-16H,4-5,10-12H2
• InChI Key： JJWNMJJJDKWGFX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(N1C2CC(CC1CC2)N1C=CC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• XLogP3: 3.1
• Topological Polar Surface Area: 63.4

Additional information on 2-(4-fluorophenyl)sulfanyl-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one

Introduction to 2-(4-fluorophenyl)sulfanyl-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one (CAS No: 2310206-16-5)

2-(4-fluorophenyl)sulfanyl-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2310206-16-5, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple heterocyclic rings, including a pyrazole moiety and an azabicycloalkane scaffold, makes this molecule a subject of interest for medicinal chemists seeking novel therapeutic agents.

The molecular structure of 2-(4-fluorophenyl)sulfanyl-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one is characterized by its complex arrangement of functional groups, which includes a sulfanyl group attached to a phenyl ring, a pyrazole ring fused with an azabicycloalkane system, and an acetylcholine-like moiety at the terminal position. This intricate architecture suggests that the compound may interact with biological targets in multiple ways, potentially leading to diverse pharmacological effects.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The pyrazole scaffold, in particular, is well-known for its versatility in drug design due to its ability to engage with multiple binding sites on biological targets. The incorporation of a 4-fluorophenylsulfanyl group into the molecule may enhance its binding affinity and selectivity, making it a valuable candidate for further pharmacological investigation.

The azabicyclo3.2.1octane core is another key feature of this compound that contributes to its structural complexity and potential biological activity. This bicyclic system is known to exhibit favorable pharmacokinetic properties and can serve as a privileged scaffold in drug discovery. The presence of an acetylcholine-like moiety at the terminal position further suggests that this compound may have interactions with cholinergic receptors, which are implicated in various neurological disorders.

Recent studies have demonstrated that molecules containing similar structural motifs have shown promise in the treatment of neurological and inflammatory conditions. For instance, derivatives of azabicycloalkanes have been explored for their potential anti-inflammatory and analgesic properties. Additionally, pyrazole-based compounds have been investigated for their role in modulating enzyme activity and receptor binding, particularly in the context of central nervous system disorders.

The fluorine atom in the 4-fluorophenylsulfanyl group is another critical feature that may influence the compound's pharmacological profile. Fluorine atoms are frequently incorporated into drug molecules due to their ability to enhance metabolic stability, improve binding affinity, and modulate electronic properties. The electronic effects induced by the fluorine atom can significantly alter the reactivity and interactions of the molecule with biological targets.

Given these structural features, 2-(4-fluorophenyl)sulfanyl-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one represents a promising lead compound for further investigation in medicinal chemistry. Its unique combination of heterocyclic rings and functional groups positions it as a candidate for developing novel therapeutic agents with potential applications in multiple disease areas.

The synthesis of this compound would require careful consideration of reaction conditions and synthetic strategies to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and cross-coupling methods may be employed to construct the complex molecular framework efficiently. Additionally, spectroscopic and analytical techniques would be essential for characterizing the synthesized product and confirming its structural integrity.

In conclusion, 2-(4-fluorophenyl)sulfanyl-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one (CAS No: 2310206-16-5) is a structurally intricate compound with potential biological significance. Its unique features make it an attractive candidate for further pharmacological exploration, particularly in the context of neurological and inflammatory diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one may play a crucial role in the development of next-generation pharmaceuticals.